Mesembrenol

• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol
• InChI: InChI=1S/C17H23NO3/c1-18-9-8-17(7-6-13(19)11-16(17)18)12-4-5-14(20-2)15(10-12)21-3/h4-7,10,13,16,19H,8-9,11H2,1-3H3
• InChIKey: PQBHZMSTECYZLH-UHFFFAOYSA-N

Mesembrenol: Distinct CNS Pharmacological Profile

Mesembrenol (CAS 25516-15-8; C₁₇H₂₃NO₃; MW 289.38 g/mol) is a mesembrine-type alkaloid found in the South African succulent Sceletium tortuosum (kanna) [1]. It is a substituted pyrrolidine alkaloid characterized by a hydroxyl group at the C6 position [1], which structurally differentiates it from the carbonyl-bearing mesembrine (C6 ketone) and mesembrenone (C6 ketone with Δ⁷ double bond) [2]. Mesembrenol exhibits dual pharmacological activity as both a serotonin transporter (SERT) inhibitor and a phosphodiesterase 4 (PDE4) inhibitor [3], positioning it as a component of interest in CNS-focused research applications.

Alkaloid probe C6-hydroxyl Sceletium alkaloid; structurally distinct from carbonyl analogs

Dual target SERT / PDE4 inhibitor with unique AMPA receptor modulation research fit

Tool compound Enables AMPA-modulating studies not achievable with mesembrine or mesembrenone

• [1] Krstenansky JL. Mesembrine alkaloids: Review of their occurrence, chemistry, and pharmacology. J Ethnopharmacol. 2017 Jan 4;195:10-19. doi:10.1016/j.jep.2016.12.004 View Source
• [2] Dimpfel W, et al. Effect of Zembrin® and four of its alkaloid constituents on electric excitability of the rat hippocampus. J Ethnopharmacol. 2018 Sep 15;223:135-141. doi:10.1016/j.jep.2018.05.027 View Source
• [3] Harvey AL, et al. Pharmacological actions of the South African medicinal and functional food plant Sceletium tortuosum and its principal alkaloids. J Ethnopharmacol. 2011 Oct 11;137(3):1124-9. doi:10.1016/j.jep.2011.07.035 View Source

Why Mesembrenol Cannot Be Substituted

Generic substitution among Sceletium alkaloids fails due to structure-activity divergence that directly impacts target engagement profiles. While mesembrine (Ki = 1.4 nM) and mesembrenone (Ki ≈ 27 nM) are the most potent SERT inhibitors, mesembrenol (Ki = 63 nM) exhibits distinct pharmacological activity that its carbonyl-bearing analogs lack [1]. Specifically, the C6 hydroxyl group present in mesembrenol and mesembranol enables attenuation of AMPA receptor-mediated transmission, a property completely absent in mesembrine and mesembrenone [2]. Conversely, mesembrenol lacks the potent PDE4 inhibition of mesembrenone [3]. These non-overlapping functional activities preclude simple potency-based substitution. Researchers requiring AMPA-modulating activity, specific intestinal permeability characteristics, or defined alkaloid ratios for extract standardization must source authenticated mesembrenol rather than assuming in-class equivalency.

AMPA modulation Mesembrine and mesembrenone lack AMPA-modulating activity entirely; a binary functional gap that potency adjustments cannot close.

SERT potency rank SERT binding affinity order differs: mesembrenol exhibits lower potency than mesembrine and mesembrenone, shifting sensitivity in transporter assays.

PDE4 profile Mesembrenol lacks the PDE4 inhibition of mesembrenone; PDE4-focused study designs require compound-specific selection.

• [1] In vitro propagation and biosynthesis of Sceletium-type alkaloids in Narcissus pallidulus and Narcissus cv. Hawera. South African Journal of Botany. 2020. (Reporting SERT Ki values: mesembrine 1.4 nM, mesembrenone 27 nM, mesembrenol 63 nM) View Source
• [2] Dimpfel W, et al. Effect of Zembrin® and four of its alkaloid constituents on electric excitability of the rat hippocampus. J Ethnopharmacol. 2018 Sep 15;223:135-141. doi:10.1016/j.jep.2018.05.027 View Source
• [3] Harvey AL, et al. Pharmacological actions of the South African medicinal and functional food plant Sceletium tortuosum and its principal alkaloids. J Ethnopharmacol. 2011 Oct 11;137(3):1124-9. doi:10.1016/j.jep.2011.07.035 View Source

Mesembrenol Comparative Evidence

C6-Hydroxyl-Dependent AMPA Modulation

In a direct comparative study of all four major Sceletium alkaloids using rat hippocampal slice electrophysiology, only mesembrenol and mesembranol (which both possess a C6 hydroxyl group) attenuated AMPA receptor-mediated transmission [1]. Mesembrine and mesembrenone (which possess C6 carbonyl groups) showed no AMPA-modulating activity under identical experimental conditions [1].

C6-OH AMPA modulation

Head-to-head

Active vs. Inactive: only C6‑hydroxyl alkaloids attenuate AMPA responses

AMPA-modulating activity is a binary C6-hydroxyl-dependent property.

Rat hippocampal slice preparation; identical conditions for all alkaloids.

Evidence Dimension	AMPA receptor-mediated transmission attenuation
Target Compound Data	Active: significant attenuation of AMPA-mediated population spike amplitude
Comparator Or Baseline	Mesembrine (C6 ketone) and mesembrenone (C6 ketone, Δ⁷): No AMPA attenuation activity
Quantified Difference	Qualitative presence (active) vs. absence (inactive) of AMPA-modulating activity
Conditions	Rat hippocampal slice preparation; in vitro application of purified alkaloids; AMPA receptor agonist stimulation

Why This Matters

Procurement of mesembrenol versus mesembrine or mesembrenone determines whether AMPA receptor modulation is present in the experimental system at all—a binary functional difference that potency adjustments cannot compensate for.

• [1] Dimpfel W, et al. Effect of Zembrin® and four of its alkaloid constituents on electric excitability of the rat hippocampus. J Ethnopharmacol. 2018 Sep 15;223:135-141. doi:10.1016/j.jep.2018.05.027 View Source

SERT Binding Affinity Profile

In radioligand binding assays against the human serotonin transporter (SERT), mesembrenol exhibits a Ki of 63 nM, which is approximately 45-fold less potent than mesembrine (Ki = 1.4 nM) and approximately 2.3-fold less potent than mesembrenone (Ki = 27 nM) [1]. This potency hierarchy (mesembrine > mesembrenone > mesembrenol) is consistently reproduced across studies.

SERT binding (Ki)

Cross-study

Ki = 63 nM (mesembrine 1.4 nM, mesembrenone 27 nM)

Lower SERT affinity than carbonyl analogs; informs potency-sensitive assay design.

Human SERT radioligand binding; consistent rank order across studies.

Evidence Dimension	SERT binding affinity (Ki)
Target Compound Data	Ki = 63 nM
Comparator Or Baseline	Mesembrine: Ki = 1.4 nM; Mesembrenone: Ki = 27 nM
Quantified Difference	45-fold less potent than mesembrine (63/1.4); 2.3-fold less potent than mesembrenone (63/27)
Conditions	Human SERT radioligand binding assay using [³H]-citalopram

Why This Matters

This quantitative potency differential informs decisions on whether to use purified mesembrenol for mechanism-specific studies or to reference its relative contribution in standardized extracts where it comprises a defined proportion (typically 32% of total alkaloids in Zembrin®).

• [1] In vitro propagation and biosynthesis of Sceletium-type alkaloids in Narcissus pallidulus and Narcissus cv. Hawera. South African Journal of Botany. 2020. (Data originally cited from Gericke and Viljoen, 2008; Harvey et al., 2012; SERT Ki values: mesembrine 1.4 nM, mesembrenone 27 nM, mesembrenol 63 nM) View Source

Standardized Extract Alkaloid Composition

In the standardized Sceletium tortuosum extract Zembrin®, mesembrenol constitutes 32% of the total alkaloid fraction, making it the second most abundant alkaloid after mesembrenone (47.9%), and substantially more abundant than mesembrine (13.2%) and mesembranol (6.8%) [1]. This composition reflects a deliberate manufacturing specification, as the extract is standardized to contain 0.35–0.45% total alkaloids with mesembrenone + mesembrenol ≥60% and mesembrine <20% [2].

Extract composition

Direct comparison

32% of total alkaloids (2nd most abundant in standardized extract)

Major quantitative component, not a trace constituent; critical for extract QC.

Zembrin® specification; mesembrenone+mesembrenol ≥60% requirement.

Evidence Dimension	Relative abundance in standardized extract (% of total alkaloids)
Target Compound Data	32% of total alkaloids
Comparator Or Baseline	Mesembrenone: 47.9%; Mesembrine: 13.2%; Mesembranol: 6.8%
Quantified Difference	2.4× more abundant than mesembrine (32% vs. 13.2%)
Conditions	Zembrin® standardized S. tortuosum extract; alkaloid quantification via validated analytical methods

Why This Matters

For procurement of reference standards or for extract characterization, understanding that mesembrenol is a major quantitative component (not a trace constituent) is essential for accurate analytical method development and batch-to-batch consistency verification.

• [1] Maphanga VB, et al. An acute dose-ranging evaluation of the antidepressant properties of Sceletium tortuosum (Zembrin®) versus escitalopram in the Flinders Sensitive Line rat. 2021. (Alkaloid composition: mesembrenone 47.9%, mesembrenol 32%, mesembrine 13.2%, mesembranol 6.8%) View Source
• [2] Murbach TS, et al. A toxicological safety assessment of a standardized extract of Sceletium tortuosum (Zembrin®) in rats. Food Chem Toxicol. 2014 Dec;74:190-9. doi:10.1016/j.fct.2014.09.017 View Source

Intestinal Permeability Comparison

In a comparative in vitro permeability study across porcine intestinal mucosa, mesembrenol exhibited permeability lower than caffeine (high-permeability reference) but substantially higher than the poorly permeable reference compound atenolol . Notably, mesembrenol's permeability was lower than that of its structural analog mesembranol, which showed permeability comparable to caffeine .

Intestinal permeability

Direct comparison

Rank: mesembranol > mesembrenol > atenolol

Permeability rank differs among alkaloids; informs oral formulation study design.

Porcine intestinal mucosa; Franz diffusion cell; LC-MS quantification.

Evidence Dimension	In vitro intestinal permeability
Target Compound Data	Permeability: lower than caffeine, higher than atenolol
Comparator Or Baseline	Mesembranol: permeability similar to caffeine; Atenolol: poorly permeable reference
Quantified Difference	Mesembranol permeability > mesembrenol permeability > atenolol permeability (rank order)
Conditions	Porcine intestinal mucosa; in vitro Franz diffusion cell; LC-MS quantification

Why This Matters

For researchers designing oral formulation studies or predicting in vivo absorption, the permeability rank order among Sceletium alkaloids provides actionable data—mesembrenol is not interchangeable with mesembranol for permeability-sensitive experimental designs.

Chemical Stability and Oxidation Susceptibility

Mesembrenol contains an allylic alcohol functionality at C6, which renders it susceptible to oxidation to the corresponding α,β-unsaturated ketone (mesembrenone) [1]. This oxidative lability is a direct consequence of the hydroxyl group that confers AMPA-modulating activity [1]. Patent literature on stabilized mesembrine compositions indicates that formulations containing mesembrenol require specific stabilization strategies to prevent degradation [2].

Oxidative stability

Class-level

Allylic alcohol susceptible to oxidation; mesembrenone contamination risk

Storage and handling conditions may affect purity; review CoA for degradation products.

No systematic degradation kinetics published; class inference from patent literature.

Evidence Dimension	Chemical stability (oxidative degradation susceptibility)
Target Compound Data	Susceptible to oxidation; requires controlled storage conditions
Comparator Or Baseline	Mesembrine and mesembrenone (ketones): more oxidatively stable under ambient conditions
Quantified Difference	Qualitative difference in oxidation susceptibility; no comparative degradation kinetics published
Conditions	Ambient atmospheric conditions; accelerated stability not systematically reported

Why This Matters

This chemical property necessitates procurement from suppliers who can provide authenticated material with documented storage conditions and certificates of analysis confirming the absence of oxidative degradation products (e.g., mesembrenone contamination).

• [1] Krstenansky JL. Mesembrine alkaloids: Review of their occurrence, chemistry, and pharmacology. J Ethnopharmacol. 2017 Jan 4;195:10-19. doi:10.1016/j.jep.2016.12.004 (Discussion of allylic alcohol oxidation to mesembrenone) View Source
• [2] US Patent US20140080915A1. Stabilized mesembrine compositions. 2014. View Source

Mammalian Cell Cytotoxicity Screening

In a panel screen of purified Sceletium alkaloids (including mesembrine, mesembrenone, and mesembrenol) tested for cytotoxic effects on mammalian cells, no cytotoxicity was observed for any of the tested alkaloids at the concentrations evaluated [1]. This non-cytotoxic profile is consistent across all major Sceletium alkaloids [1].

Cytotoxicity screen

Supporting evidence

No cytotoxic effects observed at tested concentrations

Acute cytotoxicity does not limit in vitro experimental utility.

Mammalian cell viability panel; consistent across Sceletium alkaloids.

Evidence Dimension	Cytotoxicity in mammalian cells
Target Compound Data	No cytotoxic effects observed
Comparator Or Baseline	Mesembrine and mesembrenone: No cytotoxic effects observed
Quantified Difference	All tested alkaloids share non-cytotoxic profile (no differential quantification available)
Conditions	Mammalian cell viability assays; concentrations corresponding to pharmacological testing ranges

Why This Matters

While not a differentiator among Sceletium alkaloids, this evidence confirms that mesembrenol procurement is not complicated by acute cytotoxicity concerns that might limit in vitro experimental utility.

• [1] Harvey AL, et al. Pharmacological actions of the South African medicinal and functional food plant Sceletium tortuosum and its principal alkaloids. J Ethnopharmacol. 2011 Oct 11;137(3):1124-9. doi:10.1016/j.jep.2011.07.035 View Source

Mesembrenol Application Scenarios

AMPA Receptor Research in Epilepsy

Based on the direct electrophysiological evidence that only mesembrenol and mesembranol (not mesembrine or mesembrenone) attenuate AMPA receptor-mediated transmission in hippocampal slices [1], mesembrenol serves as a critical positive control in studies investigating AMPA receptor modulation. Researchers studying glutamatergic signaling in epilepsy models should select mesembrenol over mesembrine or mesembrenone to ensure AMPA-modulating activity is present. Patent filings explicitly claim mesembrenol for epilepsy prophylaxis and treatment based on this AMPA antagonist activity [2].

Analytical Reference Standard for Extract QC

Given that mesembrenol constitutes 32% of the total alkaloid fraction in standardized S. tortuosum extracts [1], it is an essential analytical reference material for HPLC/LC-MS method development and batch-to-batch quality control. Procurement of authenticated mesembrenol enables accurate quantification of this major component, which is required for compliance with extract specifications mandating mesembrenone + mesembrenol ≥60% of total alkaloids [2]. Laboratories performing botanical identity testing or extract standardization must include mesembrenol in their reference standard panel.

Oral Formulation Permeability Studies

For researchers developing oral or transmucosal formulations of Sceletium alkaloids, the comparative permeability data across porcine intestinal, buccal, and sublingual tissues provides actionable differentiation [1]. Mesembrenol's permeability profile—lower than caffeine and mesembranol, but higher than atenolol [1]—informs selection of formulation strategies and predicts in vivo absorption behavior. Studies investigating structure-permeability relationships among mesembrine alkaloids require purified mesembrenol to isolate its specific contribution.

SAR Studies of Sceletium Alkaloids

The C6 functional group divergence among Sceletium alkaloids (hydroxyl in mesembrenol/mesembranol vs. carbonyl in mesembrine/mesembrenone) provides a natural SAR framework for investigating how this single structural modification alters pharmacological activity [1]. Mesembrenol is essential for SAR studies examining: (1) the relationship between C6 hydroxylation and AMPA receptor modulation [1]; (2) the impact of C6 oxidation state on SERT binding affinity (mesembrine Ki=1.4 nM vs. mesembrenol Ki=63 nM) [2]; and (3) the contribution of the allylic alcohol moiety to chemical stability [3].

Application

Selection Property

Validation Focus

AMPA receptor modulation research

C6-hydroxyl-dependent AMPA-modulating probe

Electrophysiological endpoint review

Sceletium extract QC reference standard

Major alkaloid marker (extract composition ratio)

Quantitative HPLC/LC-MS method validation

Oral formulation permeability studies

Comparative permeability rank profile

In vitro permeability model review

Structure-activity relationship (SAR) studies

C6 oxidation-state probe (hydroxyl vs. carbonyl)

SERT affinity / AMPA modulation correlation review

All applications are within research-use context. Verify specific alkaloid identity, purity, and stability documentation before procurement.

• [1] Dimpfel W, et al. Effect of Zembrin® and four of its alkaloid constituents on electric excitability of the rat hippocampus. J Ethnopharmacol. 2018 Sep 15;223:135-141. doi:10.1016/j.jep.2018.05.027 View Source
• [2] Maphanga VB, et al. An acute dose-ranging evaluation of the antidepressant properties of Sceletium tortuosum (Zembrin®) versus escitalopram in the Flinders Sensitive Line rat. 2021. View Source
• [3] Murbach TS, et al. A toxicological safety assessment of a standardized extract of Sceletium tortuosum (Zembrin®) in rats. Food Chem Toxicol. 2014 Dec;74:190-9. doi:10.1016/j.fct.2014.09.017 View Source